Cas no 90769-20-3 ( )

• Product name: &nbsp
• CAS No: 90769-20-3
• MF: C₉H₁₅N₃O₄S
• MW: 261.298100709915
• CID: 995081
• PubChem ID: 267915

  Chemical and Physical Properties

Names and Identifiers

• 6-hexylsulfonyl-2H-1,2,4-triazine-3,5-dione
• 90769-20-3
• DTXSID80296106
• 6-(hexylsulfonyl)-1,2,4-triazine-3,5(2h,4h)-dione
• NSC-107694
• NSC107694
• DS-009061
•  

• Inchi： InChI=1S/C9H15N3O4S/c1-2-3-4-5-6-17(15,16)8-7(13)10-9(14)12-11-8/h2-6H2,1H3,(H2,10,12,13,14)
• InChI Key： FCCQYIQZTZCBEM-UHFFFAOYSA-N
• SMILES： CCCCCCS(=O)(=O)C1=NNC(=O)NC1=O

Computed Properties

• Exact Mass: 261.078
• Monoisotopic Mass: 261.078
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113Ų
• XLogP3: 1.1

Experimental Properties

• Density: 1.47
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.615
• PSA: 121.13000
• LogP: 0.89300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines 1,2,4-triazines